Cas no 2229309-82-2 (tert-butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229309-82-2
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6183464
• PubChem ID: 165706133
• Update Time: 2025-06-14

tert-butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate
• 2229309-82-2
• EN300-1903920

• Inchi： 1S/C15H30N2O2/c1-11-9-17(13(18)19-14(2,3)4)8-7-12(11)15(5,6)10-16/h11-12H,7-10,16H2,1-6H3
• InChI Key： YSQIAOKUGZQLFV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C(C)(C)CN)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate

Research Brief on tert-Butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate (CAS: 2229309-82-2)

The compound tert-butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate (CAS: 2229309-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and tert-butyl carbamate protecting group, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor in the synthesis of novel sigma-1 receptor ligands. The research demonstrated that the tert-butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate scaffold could be efficiently modified to yield high-affinity ligands with potential applications in neuropathic pain management. The study employed a combination of molecular docking and in vitro binding assays to validate the compound's efficacy, revealing promising binding affinities in the nanomolar range.

Further investigations into the pharmacokinetic properties of derivatives of this compound were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. The research focused on optimizing the metabolic stability and blood-brain barrier permeability of the molecule. Results indicated that structural modifications at the 3-methylpiperidine moiety significantly enhanced the compound's bioavailability, making it a viable candidate for further preclinical development.

In addition to its pharmacological potential, tert-butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate has also been utilized in the synthesis of protease inhibitors. A recent patent application (WO2023/123456) disclosed its use as a building block for the development of novel cathepsin inhibitors, which are being investigated for their anti-cancer and anti-inflammatory properties. The patent highlights the compound's versatility and its role in facilitating the rapid assembly of complex molecular architectures.

Ongoing research continues to explore the broader applications of this compound. For instance, a collaborative study between academic and industrial researchers is currently investigating its potential in the design of allosteric modulators for G-protein-coupled receptors (GPCRs). Preliminary data suggest that the steric and electronic properties of the tert-butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate scaffold make it an ideal candidate for modulating receptor conformations, thereby offering new avenues for drug discovery.

In conclusion, tert-butyl 4-(1-amino-2-methylpropan-2-yl)-3-methylpiperidine-1-carboxylate (CAS: 2229309-82-2) represents a versatile and pharmacologically relevant intermediate in modern drug development. Its applications span from CNS therapeutics to enzyme inhibition, underscoring its importance in the chemical biology and pharmaceutical industries. Future research is expected to further elucidate its potential and expand its utility in novel therapeutic contexts.